Cas no 1254798-18-9 (Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)-)

• Product Name: Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)-
• CAS No: 1254798-18-9
• MF: C₂₉H₂₈ClNO₉
• MW: 569.986927986145
• CID: 5167956
• Update Time: 2025-07-15

Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)-

• Inchi： 1S/C29H28ClNO9/c1-37-16-8-10-19(22(12-16)38-2)25(33)18-5-3-4-6-20(18)31-13-23(17-9-7-15(30)11-21(17)31)39-29-28(36)27(35)26(34)24(14-32)40-29/h3-13,24,26-29,32,34-36H,14H2,1-2H3/t24-,26+,27+,28-,29-/m1/s1
• InChI Key： UPQCYMZYOMBIFP-IJEKCQKQSA-N
• SMILES： C(C1=CC=CC=C1N1C2=C(C=CC(Cl)=C2)C(O[C@@H]2O[C@H](CO)[C@H](O)[C@H](O)[C@H]2O)=C1)(C1=CC=C(OC)C=C1OC)=O

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 781.6±60.0 °C(Predicted)
• pka: 12.81±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)-

Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- (CAS No. 1254798-18-9): A Comprehensive Overview

Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- (CAS No. 1254798-18-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a β-D-galactopyranosyloxy group and a 6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- is particularly noteworthy due to its intricate arrangement of functional groups. The presence of the β-D-galactopyranosyloxy group suggests that this compound may have interactions with carbohydrate-binding proteins or enzymes, which could be relevant in various biological processes. Additionally, the 6-chloro substitution on the indole ring and the 2,4-dimethoxyphenyl group provide further complexity and potential for diverse biological activities.

Recent studies have focused on the pharmacological properties of this compound. One notable area of research is its potential as an antidiabetic agent. In vitro and in vivo studies have demonstrated that Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- exhibits significant glucose-lowering effects. This activity is attributed to its ability to modulate key enzymes involved in glucose metabolism, such as α-glucosidase and α-amylase. These findings suggest that this compound could be a promising lead for the development of new antidiabetic drugs.

Another area of interest is the anti-inflammatory potential of Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)-. Inflammatory diseases are a major health concern globally, and there is a continuous need for new therapeutic agents with improved efficacy and safety profiles. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both cell culture and animal models. The mechanism underlying this anti-inflammatory activity is thought to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways.

The neuroprotective effects of Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- have also been explored. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxins. The neuroprotective activity is believed to be mediated through its antioxidant properties and its ability to upregulate neurotrophic factors such as brain-derived neurotrophic factor (BDNF).

In addition to its biological activities, the synthesis of Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- has been optimized to improve yield and purity. Various synthetic routes have been developed, including multistep processes involving coupling reactions, glycosylation steps, and functional group manipulations. These advancements in synthesis have facilitated the production of sufficient quantities of the compound for preclinical and clinical studies.

The pharmacokinetic properties of Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development.

Preclinical toxicity studies have been conducted to evaluate the safety profile of Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)-. These studies have demonstrated that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further long-term safety studies are warranted to ensure its safety in human use.

Despite the promising results from preclinical studies, more research is needed to fully understand the mechanisms of action and therapeutic potential of Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)-. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into its potential as a novel therapeutic agent for various diseases.

In conclusion, Methanone, [2-[6-chloro-3-(β-D-galactopyranosyloxy)-1H-indol-1-yl]phenyl](2,4-dimethoxyphenyl)- (CAS No. 1254798-18-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.